Cas no 2137942-56-2 (Methyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate)

• Product Name: Methyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate
• CAS No: 2137942-56-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6239957
• PubChem ID: 165461897
• Update Time: 2025-05-24

Methyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• EN300-787386
• 2137942-56-2
• methyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate
• Methyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate

• Inchi： 1S/C11H14O2/c1-13-10(12)5-4-9-3-2-6-11(9)7-8-11/h9H,2-3,6-8H2,1H3
• InChI Key： BYMCXOMOQMBQRJ-UHFFFAOYSA-N
• SMILES： O(C)C(C#CC1CCCC21CC2)=O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate

Methyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate (CAS No. 2137942-56-2): A Comprehensive Overview

Methyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate, identified by its CAS number 2137942-56-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to a class of spirocyclic esters, which have garnered considerable attention due to their unique structural features and potential biological activities. The spirocyclic core, characterized by a carbon-carbon linkage between two rings, imparts distinct stereochemical properties that can influence the compound's reactivity and interaction with biological targets.

The molecular structure of Methyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate consists of a propynoate moiety attached to a spiro[2.4]heptane scaffold. This arrangement creates a rigid framework with potential for diverse functionalization, making it a valuable intermediate in synthetic chemistry. The presence of the propynoate group suggests possible applications in the synthesis of more complex molecules, including those with pharmaceutical relevance.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological receptors. The spiro[2.4]heptane core, in particular, has been explored for its potential in drug discovery, with several derivatives showing promise as lead compounds for various therapeutic applications. Methyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate, with its unique structural motif, is no exception and has been the subject of several studies aimed at elucidating its chemical properties and biological potential.

One of the most compelling aspects of Methyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate is its versatility as a synthetic building block. The propynoate group can undergo various chemical transformations, including hydrolysis, reduction, and coupling reactions, allowing for the introduction of diverse functional groups. This flexibility makes it an attractive candidate for the development of novel compounds with tailored properties. For instance, researchers have utilized derivatives of this compound to synthesize complex molecules with potential applications in anti-inflammatory and anticancer therapies.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate's reactivity and mechanism of action. Molecular modeling studies have revealed insights into how the spirocyclic core interacts with biological targets, providing a foundation for rational drug design. These studies have highlighted the compound's potential as a scaffold for developing small-molecule inhibitors with high specificity and efficacy.

The synthesis of Methyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires precise control over reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it increasingly feasible to access such complex molecules. For example, transition-metal-catalyzed reactions have been employed to facilitate the formation of the spirocarbon linkage, offering a more efficient route to this class of compounds.

Biological studies on Methyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate have shown promising results in several preclinical models. Initial investigations suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. These findings have prompted further research into optimizing the structure for improved pharmacological properties. Additionally, the compound's ability to cross the blood-brain barrier has been explored, opening up possibilities for its use in central nervous system disorders.

The future prospects for Methyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate are vast and multifaceted. As our understanding of its chemical and biological properties continues to grow, so too does its potential as a therapeutic agent or as a key intermediate in drug development. The combination of synthetic innovation and computational modeling is likely to drive further advancements in this field, paving the way for new treatments targeting various diseases.

In conclusion, Methyl 3-{spiro[2.4]heptan-4-yloxy}propanoate (CAS No.2137942-56-2) represents a significant advancement in organic chemistry and pharmaceutical research